Cas no 820231-52-5 (Acetamide, N,N'-[(1S,2S)-1,2-bis(4-chlorophenyl)-1,2-ethanediyl]bis-)

Acetamide, N,N'-[(1S,2S)-1,2-bis(4-chlorophenyl)-1,2-ethanediyl]bis- structure
820231-52-5 structure
Product Name:Acetamide, N,N'-[(1S,2S)-1,2-bis(4-chlorophenyl)-1,2-ethanediyl]bis-
CAS No:820231-52-5
MF:C18H18Cl2N2O2
MW:365.253722667694
CID:700915
PubChem ID:71420456
Update Time:2025-04-19

Acetamide, N,N'-[(1S,2S)-1,2-bis(4-chlorophenyl)-1,2-ethanediyl]bis- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N,N'-[(1S,2S)-1,2-bis(4-chlorophenyl)-1,2-ethanediyl]bis-
    • DTXSID50839645
    • N,N'-[(1S,2S)-1,2-Bis(4-chlorophenyl)ethane-1,2-diyl]diacetamide
    • 820231-52-5
    • Inchi: 1S/C18H18Cl2N2O2/c1-11(23)21-17(13-3-7-15(19)8-4-13)18(22-12(2)24)14-5-9-16(20)10-6-14/h3-10,17-18H,1-2H3,(H,21,23)(H,22,24)/t17-,18-/m0/s1
    • InChI Key: HBGZKCVIRQOSGP-ROUUACIJSA-N
    • SMILES: ClC1C=CC(=CC=1)[C@@H]([C@H](C1C=CC(=CC=1)Cl)NC(C)=O)NC(C)=O

Computed Properties

  • Exact Mass: 364.0745332g/mol
  • Monoisotopic Mass: 364.0745332g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 58.2Ų
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